molecular formula C9H9ClO B099604 4-Ethylbenzoyl chloride CAS No. 16331-45-6

4-Ethylbenzoyl chloride

Cat. No. B099604
CAS RN: 16331-45-6
M. Wt: 168.62 g/mol
InChI Key: AVTLLLZVYYPGFX-UHFFFAOYSA-N
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Description

4-Ethylbenzoyl chloride is a chemical compound with the molecular formula C9H9ClO . It is used in various laboratory applications .


Molecular Structure Analysis

The molecular structure of 4-Ethylbenzoyl chloride consists of 9 carbon atoms, 9 hydrogen atoms, and 1 chlorine atom . The exact mass of the molecule is 168.034195 Da .


Physical And Chemical Properties Analysis

4-Ethylbenzoyl chloride has a molecular weight of 168.62 g/mol . Its physical state is liquid, and it has a refractive index of 1.5479 .

Scientific Research Applications

Application in Bioprocessing Cell Culture and Transfection Cell and Gene Therapy

Specific Scientific Field

This application falls under the field of Molecular Biology and Genetic Engineering.

Summary of the Application

4-Ethylbenzoyl chloride is used in the process of transfection, which is a powerful analytical tool enabling studies of gene products and functions in eukaryotic cells .

Methods of Application

Successful delivery of genetic material into cells depends on DNA quantity and quality, incubation time and ratio of transfection reagent to DNA, the origin, type and the passage of transfected cells, and the presence or absence of serum in the cell culture .

Results or Outcomes

Transfection allows the introduction of foreign nucleic acids into cells. Their successful delivery is influenced by various factors such as the type of cells, cell culture passage number, and presence or absence of serum in the cell culture medium during transfection .

Application in the Preparation of N-benzoyl-4-ethylbenzamide

Specific Scientific Field

This application falls under the field of Organic Chemistry and Drug Synthesis.

Summary of the Application

4-Ethylbenzoyl chloride is used in the preparation of N-benzoyl-4-ethylbenzamide . This compound could potentially be used in the synthesis of various pharmaceutical drugs.

Methods of Application

The specific methods of application for this use case are not provided in the sources. However, the preparation of N-benzoyl-4-ethylbenzamide would typically involve a reaction between 4-Ethylbenzoyl chloride and an appropriate amine under suitable conditions.

Results or Outcomes

The outcome of this application is the successful synthesis of N-benzoyl-4-ethylbenzamide . The yield, purity, and other quantitative data are not provided in the sources.

Safety And Hazards

4-Ethylbenzoyl chloride is a hazardous chemical. It causes severe skin burns and eye damage . Safety measures include not breathing in dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .

properties

IUPAC Name

4-ethylbenzoyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9ClO/c1-2-7-3-5-8(6-4-7)9(10)11/h3-6H,2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AVTLLLZVYYPGFX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=C(C=C1)C(=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9ClO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80167564
Record name 4-Ethylbenzoyl chloride
Source EPA DSSTox
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

168.62 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Ethylbenzoyl chloride

CAS RN

16331-45-6
Record name 4-Ethylbenzoyl chloride
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=16331-45-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-Ethylbenzoyl chloride
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Record name 4-Ethylbenzoyl chloride
Source EPA DSSTox
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-ethylbenzoyl chloride
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Synthesis routes and methods I

Procedure details

200 g (1.33 millimoles) of 4-ethylbenzoic acid are added rapidly to 500 ml of thionyl chloride with stirring. The mixture is heated at the reflux temperature for 4 hours. After evaporation of the SOCl2 and distillation, 4-ethylbenzoyl chloride is obtained.
Quantity
200 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

A mixture of 4-ethylbenzoic acid (0.50 g, 3.33 mmol) in SOCl2 (1 mL) and DMF(1 drop) was refluxed for 2 h. The reaction mixture was concentrated and then stripped with toluene (2×10 mL) to yield 4-ethylbenzoyl chloride (0.59 g, >100%) as a colorless oil. The crude acid chloride (0.59 g, 3.5 mmol) in toluene (minimum amount) was added dropwise to conc. aq. NH4OH (1.4 mL). After stirring for 1 h, the reaction mixture was concentrated, the residue was dissolved in water and extracted with EtOAc (3×25 mL). The combined organic layers were washed with 1 N aq. NaOH (10 mL) and brine and dried over Na2SO4 prior to removal of the volatiles to yield 4-ethylbenzamide (460 mg, 88%) as a white solid. A suspension of this crude amide (430 mg, 2.87 mmol) and LiAlH4 (180 mg, 4.7 mmol) in dry THF (5 mL) was refluxed at 65° C. for 4.5 h. More LiAlH4 (60 mg, 1.58 mmol) was added, and the reaction mixture was heated at 65° C. for 2 h. The reaction mixture was cooled, and 1 N aq. NaOH (0.4 mL) was added. After stirring for 4 h, the mixture was filtered, and the filtrate was concentrated to give 4-ethylbenzylamine (350 mg, 90w) as a pale yellow oil.
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
74
Citations
AI Daud, WM Khairul, KA Abd Wahid - Journal of Physical Science, 2018 - jps.usm.my
… A 4-ethylbenzoyl chloride solution (2.29 mmol) was slowly added into ammonium thiocyanate (2.29 mmol) solution in 15 ml acetone. The reaction mixture was …
Number of citations: 2 jps.usm.my
SA Niema - Basrah Journal for Engineering Sciences, 2015 - iasj.net
… The useful chemicals are resorcinol and zinc chloride (Flucka), 4-Ethylbenzoyl chloride and Nitromethan (BDH), low-density polyethylene grade 468 was supplied (state company for …
Number of citations: 4 www.iasj.net
MG Alam, T Siddiqui - 2012 - nopr.niscpr.res.in
… 22) (1 mmol) and 4-ethylbenzoyl chloride (1 mmol) in dichloromethane (50 mL), phosphorous oxychloride (5 mL) was added drop-wise and the mixture was refluxed for 7 hr on an oil …
Number of citations: 3 nopr.niscpr.res.in
沢田善宏, 中川春美, 塚本芳久, 矢内利明… - Journal of Pesticide …, 2002 - jlc.jst.go.jp
… 2.1 N'-tent-Butyl-4-ethylbenzohydrazide (I) A portion of 4-ethylbenzoyl chloride was obtained by reacting 4-ethylbenzoic acid (3.0 g, 20 mmol) with thionyl chloride, and then the product …
Number of citations: 21 jlc.jst.go.jp
J Stec, Q Huang, M Pieroni, M Kaiser… - Journal of medicinal …, 2012 - ACS Publications
… The N-methyl imide 10 was prepared in high yield from 4-ethylbenzoyl chloride (3a) and N-… salicylhydrazide 12 was prepared from 4-ethylbenzoyl chloride (3a) and salicylhydrazide (11) …
Number of citations: 45 pubs.acs.org
AI Daud, KAA Wahid, WM Khairul - Organic Electronics, 2019 - Elsevier
… A mixture of 4-ethylbenzoyl chloride (1 mmol) in 20 mL acetone was added dropwise into 2-neck round bottomed flask containing ammonium thiocyanate solution (1 mmol). The …
Number of citations: 12 www.sciencedirect.com
CM Tice, RE Hormann, CS Thompson, JL Friz… - Bioorganic & medicinal …, 2003 - Elsevier
… Treatment of 14 with one equivalent of 4-ethylbenzoyl chloride (16b) gave a mixture of unreacted 14, mono- and diacylated products. Thus, 14 was treated overnight with an excess of …
Number of citations: 60 www.sciencedirect.com
Y Sumida, O Vogl - Polymer Journal, 1981 - nature.com
… 4-Ethylbenzoyl chloride was prepared in 96% yield by heating 4-ethylbenzoic acid under reflux in benzene with SOCI,. The acid chloride was then allowed to react with benzene and …
Number of citations: 17 www.nature.com
MJ Mulvihill, DV Nguyen, BS MacDougall… - …, 2001 - thieme-connect.com
… Benzoylation of 7 with 4-ethylbenzoyl chloride afforded 5-(3,5-dimethylphenyl)-3-(4-ethylbenozyl)-3H-[1,3,4]-oxadiazol-2-one (4a), which was identical in all respects to 4a synthesized …
Number of citations: 6 www.thieme-connect.com
D Jiang, Y Ke, J Cai, H Zhang, Q Fu, Y Jin… - … of Chromatography A, 2020 - Elsevier
… base material and benzoyl chloride, 4-ethylbenzoyl chloride and 4-fluorobenzoyl chloride … that 57.6 mmol benzoyl chloride, 4-ethylbenzoyl chloride or 4-fluorobenzoyl chloride were …
Number of citations: 10 www.sciencedirect.com

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